6'-(Cyclobutylmethoxy)spiro[cyclohexane-1,2'-indene]-1',4(3'H)-dione

• Molecular Formula: C19H22O3
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 6-(cyclobutylmethoxy)spiro[3H-indene-2,4'-cyclohexane]-1,1'-dione
• InChI: InChI=1S/C19H22O3/c20-15-6-8-19(9-7-15)11-14-4-5-16(10-17(14)18(19)21)22-12-13-2-1-3-13/h4-5,10,13H,1-3,6-9,11-12H2
• InChI Key: SXBBIXUTWIMUSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)COC2=CC3=C(CC4(C3=O)CCC(=O)CC4)C=C2

Description

6'-(Cyclobutylmethoxy)spiro[cyclohexane-1,2'-indene]-1',4(3'H)-dione is a useful research compound. Its molecular formula is C19H22O3 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound (2.56 g, 58% yield) was prepared using the procedure described for Intermediate 11, starting from 6-hydroxy-2,3-dihydro-1H-inden-1-one (3.0 g, 20.3 mmol) and cyclobutylmethanol (2.10 mL, 22.3 mmol). The mixture was heated to 45° C. and left stirring over a weekend. 1H NMR (500 MHz, CDCl3) δ ppm 1.81-2.03 (m, 4H), 2.11-2.20 (m, 2H), 2.69-2.74 (m, 2H), 2.78 (dt, 1H), 3.04-3.12 (m, 2H), 3.96 (d, 2H), 7.17-7.22 (m, 2H), 7.36 (d, 1H); MS (ES+) m/z 217 [M+H]+.